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Compound of Interest
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Compound Name:
Disodium Salt

Cat. No.: B010914

Audience: Researchers, scientists, and drug development professionals.

Introduction

1,4-Butanedisulfonic acid disodium salt, identified by CAS number 36589-61-4, is a
specialized organosulfur compound.[1] It consists of a four-carbon aliphatic chain with
sulfonate groups at both termini, neutralized by sodium ions.[1] This compound serves as a
crucial intermediate in various chemical syntheses, including pharmaceuticals and advanced
polymers, and also finds utility as a catalyst and buffering agent.[2][3][4] Its defined structure,
high water solubility, and thermal stability make it a versatile reagent in both laboratory and
industrial settings.[1][3] This document provides a comprehensive overview of its chemical
structure, properties, synthesis, and applications.

Chemical Structure and Identification

The fundamental structure of 1,4-Butanedisulfonic acid disodium salt is a linear butane
backbone functionalized at the C1 and C4 positions with sulfonate groups (-SOs~).[1] These
negatively charged groups form ionic bonds with two sodium cations (Na*).[1] The parent
compound is Butane-1,4-disulfonic acid.[1][5]

IUPAC Name: disodium;butane-1,4-disulfonate
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Synonyms: Disodium 1,4-Butanedisulfonate, Butane-1,4-disulfonic Acid Disodium Salt, Sodium

1,4-Butanedisulfonate.[6][7]

Molecular Formula: CaHsNa206S2[1][5][6]

1,4-Butanedisulfonic Acid Disodium Salt

Click to download full resolution via product page

Caption: 2D structure of 1,4-Butanedisulfonic Acid Disodium Salt.

Physicochemical Properties

The physical and chemical properties of this salt are summarized in the table below. It is
typically a white, crystalline solid that is stable under recommended storage conditions.[8][7] It
is hygroscopic and should be stored under an inert atmosphere.
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Property Value Reference(s)
Molecular Weight 262.20 g/mol

Exact Mass 261.95576888 Da [5]
Appearance White powder or crystal [11[7]

Melting Point >360°C

Solubility Highly soluble in water [1][9]

pKa (Predicted) -2.8 (Strongly acidic parent)

Polar Surface Area 131 A2

Purity Typically >98.0%

Room temperature,
Storage Temperature recommended <15°C in a cool,

dark place

Spectroscopic Data

Structural confirmation of 1,4-Butanedisulfonic acid disodium salt is typically achieved using
Nuclear Magnetic Resonance (NMR) spectroscopy.[10] Commercially available standards
confirm the structure via *H NMR and 13C NMR.

e 1H NMR: The proton NMR spectrum is expected to show two multiplets corresponding to the
methylene protons on the butane chain. The protons closer to the electron-withdrawing
sulfonate groups (at C1 and C4) would appear further downfield compared to the protons at
the C2 and C3 positions.

e 13C NMR: The carbon NMR spectrum would similarly display two distinct signals for the two
types of methylene carbons (C1/C4 and C2/C3).

Synthesis and Manufacturing

The primary industrial synthesis of 1,4-Butanedisulfonic acid disodium salt involves the
reaction of a 1,4-dihalogenated butane with sodium sulfite in an aqueous solution.[4][11] This
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nucleophilic substitution reaction, known as the Strecker sulfite alkylation, is efficient and cost-
effective, particularly when using 1,4-dichlorobutane as the starting material.[4][11]

Generalized Synthesis Workflow
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Caption: Generalized workflow for the synthesis of the target compound.
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Experimental Protocol: Synthesis from 1,4-
Dichlorobutane

The following protocol is a generalized method based on published patent literature.[4][11]

Materials:

1,4-Dichlorobutane

Sodium Sulfite (Na2S03)

Deionized Water

Water-miscible organic solvent (e.g., ethanol or isopropanol)

Procedure:

Reaction Setup: In a suitable reaction vessel equipped with a reflux condenser and
mechanical stirrer, charge sodium sulfite and deionized water. The typical molar ratio of 1,4-
dihalobutane to sodium sulfite is approximately 1:2.[4]

Reactant Addition: Add 1,4-dichlorobutane to the aqueous solution of sodium sulfite.

Reaction Conditions: Heat the mixture to a reflux temperature of 110-120°C with vigorous
stirring.[4] Maintain these conditions for 10 to 20 hours to ensure the reaction proceeds to
completion.[4]

Crystallization and Precipitation: After the reaction period, cool the mixture. Add a water-
miscible organic solvent to the solution to induce the selective precipitation of 1,4-
Butanedisulfonic acid disodium salt, while inorganic byproducts like sodium chloride
remain in the solution.[11]

Isolation: Collect the precipitated solid product by filtration. Wash the filter cake with a small
amount of the organic solvent to remove residual impurities.

Purification and Drying: The crude product can be further purified by recrystallization from
water if necessary.[4] Dry the final product under vacuum to yield a white, crystalline solid.
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Applications in Research and Drug Development

1,4-Butanedisulfonic acid disodium salt is a versatile compound with several key
applications.

o Pharmaceutical Intermediate: It is a critical intermediate in the synthesis of S-
Adenosylmethionine (SAMe) Tosylate 1,4-Butanedisulfonate (Simeitai), a drug used for liver
protection.[4]

o Catalyst: The compound functions as an effective catalyst in esterification reactions, which
are fundamental in producing plasticizers, solvents, and lubricants.[2] Its purity enhances
reaction efficiency and yield.[3]

o Biochemical Buffer: Due to its ability to maintain stable pH levels, it is used as a buffer agent
in various biochemical assays and experiments, ensuring the reproducibility of scientific
results.[2][3]

o Polymer Synthesis: It serves as a monomer or intermediate in the production of heat-
resistant specialty polymers required in the aerospace and electronics industries.[2]

o Electrolyte Additive: In the field of electrochemistry, it has been used as an electrolyte
additive in lithium-ion batteries to improve ionic conductivity and overall battery performance.

[°]

Safety and Handling

While specific GHS classifications may vary, 1,4-Butanedisulfonic acid disodium salt is
designated with hazard codes indicating it can be toxic (T) and dangerous for the environment
(N).[1] It is considered severely hazardous to water and may pose health risks if inhaled or
ingested, with a potential for bioaccumulation.[1] Standard laboratory safety precautions,
including the use of personal protective equipment (PPE) such as gloves and safety glasses,
should be employed when handling this chemical.[8] It should be handled in a well-ventilated
area to avoid dust generation.[8] Incompatible materials include strong oxidizing agents.[8]

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b010914?utm_src=pdf-body
https://patents.google.com/patent/CN101219976A/en
https://www.nbinno.com/article/other-organic-chemicals/the-crucial-role-of-1-4-butanedisulfonic-acid-disodium-salt-in-modern-chemical-synthesis-ks
https://www.nbinno.com/article/other-organic-chemicals/understanding-the-synthesis-and-benefits-of-high-purity-1-4-butanedisulfonic-acid-disodium-salt-ks
https://www.nbinno.com/article/other-organic-chemicals/the-crucial-role-of-1-4-butanedisulfonic-acid-disodium-salt-in-modern-chemical-synthesis-ks
https://www.nbinno.com/article/other-organic-chemicals/understanding-the-synthesis-and-benefits-of-high-purity-1-4-butanedisulfonic-acid-disodium-salt-ks
https://www.nbinno.com/article/other-organic-chemicals/the-crucial-role-of-1-4-butanedisulfonic-acid-disodium-salt-in-modern-chemical-synthesis-ks
https://wap.guidechem.com/encyclopedia/1-4-butanedisulfonic-acid-diso-dic58044.html
https://www.benchchem.com/product/b010914?utm_src=pdf-body
https://www.vulcanchem.com/product/vc20863434
https://www.vulcanchem.com/product/vc20863434
https://aksci.com/sds/V0546_SDS.pdf
https://aksci.com/sds/V0546_SDS.pdf
https://aksci.com/sds/V0546_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b010914?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. 1,4-Butanedisulfonic Acid Disodium Salt (36589-61-4) for sale [vulcanchem.com]
¢ 2. nbinno.com [nbinno.com]
¢ 3. nbinno.com [nbinno.com]

e 4. CN101219976A - The preparation method of 1,4-butanedisulfonate sodium - Google
Patents [patents.google.com]

e 5. 1,4-Butanedisulfonate | C4H8Na206S2 | CID 119021 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 6. scbt.com [scbt.com]

e 7. pharmaffiliates.com [pharmaffiliates.com]
e 8. aksci.com [aksci.com]

e 9. Page loading... [wap.guidechem.com]

e 10. spectrabase.com [spectrabase.com]

e 11. CN101450921A - 1, 4-preparation process optimization of sodium butanedisulfonate -
Google Patents [patents.google.com]

 To cite this document: BenchChem. [An In-depth Technical Guide to 1,4-Butanedisulfonic
Acid Disodium Salt]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b010914#1-4-butanedisulfonic-acid-disodium-salt-
chemical-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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